Cas no 1178144-15-4 (1-(2-methoxyethyl)-1H-1,2,4-triazol-3-amine)

• Product Name: 1-(2-methoxyethyl)-1H-1,2,4-triazol-3-amine
• CAS No: 1178144-15-4
• MF: C₅H₁₀N₄O
• MW: 142.159100055695
• CID: 4575307
• Update Time: 2025-06-13

1-(2-methoxyethyl)-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxyethyl)-1H-1,2,4-triazol-3-amine
• 1H-1,2,4-Triazol-3-amine, 1-(2-methoxyethyl)-

• Inchi： 1S/C5H10N4O/c1-10-3-2-9-4-7-5(6)8-9/h4H,2-3H2,1H3,(H2,6,8)
• InChI Key： KGXLOABRHVRKCZ-UHFFFAOYSA-N
• SMILES： N1(CCOC)C=NC(N)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 1-(2-methoxyethyl)-1H-1,2,4-triazol-3-amine

Introduction to 1-(2-methoxyethyl)-1H-1,2,4-triazol-3-amine (CAS No. 1178144-15-4) and Its Emerging Applications in Chemical Biology

1-(2-methoxyethyl)-1H-1,2,4-triazol-3-amine, identified by the chemical formula CAS No. 1178144-15-4, is a heterocyclic organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the triazole class, which is well-documented for its broad spectrum of applications in medicinal chemistry, agrochemicals, and material science. The presence of both a methoxyethyl group and an amine functionality in its molecular structure endows it with distinctive reactivity and binding capabilities, making it a valuable scaffold for drug discovery and synthetic chemistry.

The 1H-1,2,4-triazol-3-amine core structure is characterized by a three-membered ring containing two nitrogen atoms and one carbon atom, which is flanked by an amine substituent at the 3-position. This configuration contributes to the compound's ability to engage in hydrogen bonding and coordinate with various biological targets. The 2-methoxyethyl side chain introduces a hydrophilic character to the molecule, enhancing its solubility in polar solvents and facilitating interactions with aqueous environments within biological systems. Such structural features make this compound a promising candidate for further exploration in the development of novel bioactive molecules.

In recent years, there has been a surge in research focused on exploiting the versatility of triazole derivatives for therapeutic applications. The 1-(2-methoxyethyl)-1H-1,2,4-triazol-3-amine molecule has been investigated for its potential role as an intermediate in the synthesis of pharmacologically active compounds. Specifically, its triazole ring can serve as a key pharmacophore in designing molecules that interact with enzymes or receptors involved in critical biological pathways. For instance, studies have suggested that derivatives of this compound may exhibit inhibitory effects on certain kinases or transcription factors, which are implicated in diseases such as cancer and inflammatory disorders.

One of the most compelling aspects of 1-(2-methoxyethyl)-1H-1,2,4-triazol-3-amine is its adaptability as a building block for medicinal chemistry campaigns. Researchers have leveraged its scaffold to develop libraries of analogs with tailored properties by modifying substituents at various positions. This approach has led to the identification of compounds with enhanced selectivity and reduced toxicity compared to earlier generations of drugs. The amine functionality at the 3-position of the triazole ring is particularly noteworthy, as it can be further functionalized through reactions such as acylation or alkylation to introduce additional biological relevance.

Advances in computational chemistry have also played a pivotal role in understanding the interactions between 1-(2-methoxyethyl)-1H-1,2,4-triazol-3-amine and biological targets. Molecular docking simulations have been employed to predict binding affinities and identify potential pockets on proteins where this compound might exert its effects. These virtual screening techniques have accelerated the process of hypothesis-driven drug design by allowing researchers to prioritize candidates based on their predicted efficacy and selectivity profiles. Such methodologies align well with contemporary trends toward precision medicine and personalized therapeutics.

The synthesis of 1-(2-methoxyethyl)-1H-1,2,4-triazol-3-amine involves multi-step organic transformations that highlight its synthetic accessibility while maintaining high yields and purity standards. Key synthetic routes typically begin with readily available precursors such as 2-methoxyethylamine and halogenated triazole intermediates. The formation of the triazole ring is often achieved through cyclocondensation reactions under controlled conditions, ensuring optimal regioselectivity. Post-synthetic modifications can then be performed to introduce additional functional groups or tags for analytical purposes.

In addition to its pharmaceutical applications, CAS No. 1178144-15-4 has shown promise in material science research. The unique electronic properties of the triazole ring make it an attractive component in designing organic semiconductors or luminescent materials. Researchers have explored its incorporation into polymers or small-molecule complexes that exhibit desirable optical or electronic characteristics. These studies underscore the compound's versatility beyond traditional drug discovery contexts.

Emerging research also highlights the potential role of 1-(2-methoxyethyl)-1H-1,2,4-triazol-3-amine in addressing emerging global health challenges. For example, studies have examined its interaction with viral proteases or polymerases as part of efforts to develop antiviral agents against RNA viruses such as influenza or coronaviruses. The compound's ability to mimic natural substrates while inhibiting enzymatic activity makes it a compelling candidate for therapeutic intervention during pandemics or outbreaks.

The development of novel synthetic methodologies continues to drive innovation in handling CAS No 1178144 15 4 derivatives at scale. Continuous flow chemistry has emerged as a particularly effective approach for producing complex triazole-based compounds efficiently while minimizing waste generation—a critical consideration for sustainable pharmaceutical manufacturing practices. Such innovations not only improve production yields but also enhance reproducibility across different batches.

Future directions for research on this compound may include exploring its potential as an agrochemical agent or industrial catalyst where similar structural motifs are known to exhibit beneficial properties under specific conditions. By expanding our understanding beyond traditional biomedical applications we could unlock new uses that contribute both economically socially